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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of N-
Methyl-p-(o-tolylazo)aniline solutions for various experimental purposes. Due to the limited

availability of specific data for this compound, the following protocols are based on the general

properties of analogous azo dyes and aniline derivatives. Researchers are advised to perform

small-scale solubility and stability tests for their specific applications.

Introduction
N-Methyl-p-(o-tolylazo)aniline is an azo dye with the chemical formula C₁₄H₁₅N₃ and CAS

number 17018-24-5. Azo compounds are characterized by the -N=N- functional group and are

widely used as coloring agents in various industries. In a research context, they are often

employed in spectrophotometric analysis, as pH indicators, and in biological assays due to

their chromophoric properties.[1][2][3] Proper solution preparation is critical for obtaining

accurate and reproducible experimental results.

Physicochemical Properties and Safety Information
Molecular Formula: C₁₄H₁₅N₃ Molecular Weight: 225.29 g/mol Appearance: (Assumed) Colored

crystalline solid

Safety Precautions: No specific safety data sheet (SDS) is readily available for N-Methyl-p-(o-
tolylazo)aniline. However, based on the SDS for the related compound N-methylaniline, it
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should be handled with caution.[4][5][6][7][8] It is presumed to be toxic if swallowed, in contact

with skin, or if inhaled.[4][5][6][7][8] It may cause damage to organs through prolonged or

repeated exposure.[4][6] Appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses, should be worn at all times. All handling should be performed in a

well-ventilated area or a chemical fume hood.

Quantitative Data Summary
The following table summarizes the estimated solubility and recommended concentration

ranges for N-Methyl-p-(o-tolylazo)aniline in common laboratory solvents. These values are

estimations and should be experimentally verified.

Solvent
Estimated
Solubility

Recommended
Concentration
Range for
Experiments

Applications

Dimethyl Sulfoxide

(DMSO)
High

1 - 50 mM (Stock

Solution)

Biological assays,

Spectrophotometry

N,N-

Dimethylformamide

(DMF)

High
1 - 50 mM (Stock

Solution)

Spectrophotometry,

Chemical reactions

Ethanol Moderate 0.1 - 10 mM
Spectrophotometry,

Staining

Methanol Moderate 0.1 - 10 mM Spectrophotometry

Acetone Moderate 0.1 - 10 mM
General laboratory

use

Water Low / Insoluble
Not Recommended

for direct dissolution

Aqueous buffers (with

co-solvent)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of N-Methyl-p-(o-
tolylazo)aniline in DMSO, which can be further diluted for various experimental applications.

Materials:

N-Methyl-p-(o-tolylazo)aniline (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

1.5 mL microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of N-Methyl-p-(o-tolylazo)aniline needed using the following formula: Mass (mg) = Molarity

(mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L *

0.001 L * 225.29 g/mol * 1000 mg/g = 2.25 mg

Weigh the compound: Carefully weigh 2.25 mg of N-Methyl-p-(o-tolylazo)aniline using an

analytical balance and place it into a 1.5 mL microcentrifuge tube or an amber glass vial.

Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Dissolve the compound: Close the tube/vial securely and vortex the solution until the solid is

completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution if

necessary.

Storage: Store the stock solution at -20°C in a tightly sealed, light-protected container

(amber vial). For long-term storage, consider aliquoting the solution to avoid repeated

freeze-thaw cycles.
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Preparation of Working Solutions for Spectrophotometry
This protocol details the dilution of the 10 mM stock solution to prepare working solutions for

spectrophotometric analysis.

Materials:

10 mM N-Methyl-p-(o-tolylazo)aniline stock solution in DMSO

Appropriate solvent for dilution (e.g., ethanol, methanol, or a buffer compatible with DMSO)

Volumetric flasks or microcentrifuge tubes

Pipettors and sterile pipette tips

Procedure:

Determine the final concentration: Decide on the desired final concentration for your

experiment (e.g., 10 µM, 25 µM, 50 µM).

Calculate the dilution: Use the formula M₁V₁ = M₂V₂ to calculate the volume of the stock

solution needed. For example, to prepare 1 mL of a 50 µM working solution from a 10 mM

stock:

(10,000 µM) * V₁ = (50 µM) * (1000 µL)

V₁ = 5 µL

Prepare the working solution: In a clean tube, add 995 µL of the desired solvent. Then, add 5

µL of the 10 mM stock solution.

Mix thoroughly: Gently vortex the solution to ensure homogeneity.

Use immediately: It is recommended to prepare working solutions fresh before each

experiment.

Visualizations
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Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing N-Methyl-p-(o-
tolylazo)aniline solutions.
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Caption: Workflow for preparing N-Methyl-p-(o-tolylazo)aniline solutions.
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Applications
Based on the properties of similar azo dyes, N-Methyl-p-(o-tolylazo)aniline solutions may be

applicable in the following areas:

Spectrophotometric Assays: As a chromophoric compound, it can be used for colorimetric

measurements.

Biological Staining: Potentially useful as a stain in microscopy, though specificity would need

to be determined.

pH Indicator: The color of azo dyes can be pH-dependent, suggesting a possible application

as a pH indicator in a specific range.

Antioxidant and Biological Activity Screening: Azo dyes have been investigated for various

biological activities, including antioxidant properties.[9][10][11]

Researchers should optimize the concentration and solvent system for each specific

application to ensure the validity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. chem.libretexts.org [chem.libretexts.org]

3. zienjournals.com [zienjournals.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. cpachem.com [cpachem.com]

7. oxfordlabfinechem.com [oxfordlabfinechem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.mdpi.com/2673-401X/6/3/39
https://www.researchgate.net/publication/274708773_Azo_dyes-biological_activity_and_synthetic_Strategy
https://ijhmr.com/wp-content/uploads/2025/07/1.pdf
https://www.benchchem.com/product/b090830?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/48228071/Lab-Experiment-in-Azo-Dye-Preparation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Phenols/Reactivity_of_Phenols/Making_an_Azo_Dye_from_Phenol
https://zienjournals.com/index.php/tjm/article/download/2341/1962/2346
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13873~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2020:37:25~~N-Methylaniline~~
https://pim-resources.coleparmer.com/sds/97343.pdf
https://www.cpachem.com/msds?num=SB31350&dnl=sd_-_N-Methylaniline_%5BCAS_100-61-8%5D_%28SB31350%29_%28EU%29.pdf
https://www.oxfordlabfinechem.com/msds/(M-05865)%20N-METHYL%20ANILINE%20(MONO)%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. fishersci.com [fishersci.com]

9. mdpi.com [mdpi.com]

10. researchgate.net [researchgate.net]

11. ijhmr.com [ijhmr.com]

To cite this document: BenchChem. [Application Notes and Protocols for N-Methyl-p-(o-
tolylazo)aniline Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090830#preparation-of-n-methyl-p-o-tolylazo-aniline-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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